N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C16H21N3O/c1-12-7-13(2)10-19(9-12)11-16(20)18-15-6-4-3-5-14(15)8-17/h3-6,12-13H,7,9-11H2,1-2H3,(H,18,20)
• InChI Key: XCGSAWQCBYEXOU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC(=O)NC2=CC=CC=C2C#N)C
• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol

Description

N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide, also known as CP-47,497, is a synthetic cannabinoid compound. It was first synthesized in the 1980s by Pfizer as part of their research into the endocannabinoid system. CP-47,497 is a potent agonist of the CB1 receptor, which is primarily found in the brain and central nervous system. It has been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide is a potent agonist of the CB1 receptor, which is primarily found in the brain and central nervous system. The CB1 receptor is part of the endocannabinoid system, which plays a crucial role in regulating various physiological processes such as pain, appetite, and mood. When this compound binds to the CB1 receptor, it activates a signaling cascade that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the endocannabinoid system is responsible for the therapeutic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are both implicated in the development of various neurological disorders. It has also been shown to have analgesic effects, which make it a potential alternative to opioid-based painkillers. Additionally, this compound has been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide has several advantages for use in lab experiments. It is a potent and selective agonist of the CB1 receptor, which makes it a useful tool for studying the endocannabinoid system. Additionally, its synthetic nature means that it can be easily produced in large quantities, which is important for conducting experiments. However, there are also limitations to using this compound in lab experiments. Its potency and selectivity mean that it may not accurately reflect the effects of natural cannabinoids. Additionally, its synthetic nature means that it may have different pharmacokinetic properties than natural cannabinoids.

Future Directions

There are several future directions for research on N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use as an alternative to opioid-based painkillers. Additionally, there is ongoing research into the pharmacokinetic properties of this compound and how they may affect its therapeutic potential. Finally, there is interest in developing more selective agonists of the CB1 receptor that may have fewer side effects than this compound.

Scientific Research Applications

N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential use in the treatment of various neurological disorders such as epilepsy, multiple sclerosis, and Parkinson's disease.